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Compound of Interest

Compound Name: Griseofulvin-13C,d3

Cat. No.: B12415183

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of the
isotopically labeled compound Griseofulvin-13C,d3, intended for research purposes. It
includes a summary of commercial suppliers, their product specifications, a detailed
experimental protocol for a key application, and a visualization of the relevant biological
pathway.

Commercial Availability of Griseofulvin-13C,d3

Griseofulvin-13C,d3 is a stable isotope-labeled version of Griseofulvin, a widely used
antifungal drug. The incorporation of Carbon-13 and deuterium atoms makes it an ideal internal
standard for quantitative bioanalytical studies, such as those employing liquid chromatography-
mass spectrometry (LC-MS/MS). Several specialized chemical suppliers offer Griseofulvin-
13C,d3 for research applications. Below is a comparative table of prominent commercial
suppliers and their product specifications.
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Molecular o
. Product CAS Molecular . Additional
Supplier Weight (
Name Number Formula Notes
g/mol )
Labeled
Santa Cruz ) ) isotope of
i Griseofulvin- 126-07-8 C16'*CHu14Ds3 ) )
Biotechnolog 356.78 Griseofulvin.
13C,d3 (unlabeled) ClOs
y, Inc.[1] For Research
Use Only.
Described as
. . a 13C- and
MedChemEx Griseofulvin- - - - )
Not specified Not specified Not specified deuterium-
press[2] 13C,d3
labeled
Griseofulvin.
o ] ) Brand: TRC.
CymitQuimic Griseofulvin- 1329612-29- C1613CH14Ds3
356.78 Intended for
a[3] 13C,d3 4 ClOs
lab use only.
Appearance:
N ] ) White to Off-
Pharmaffiliate  Griseofulvin- 1329612-29- C16*3CH14D3 ] )
356.78 White Solid.
s[4] 13C,d3 4 ClOs
Storage: 2-
8°C.
Labeled
Griseofulvin
Griseofulvin- S
) n n N for scientific
MyBioSource  13C,d3 Not specified Not specified Not specified
. . laboratory
biochemical
research
purposes.

Note: For precise and lot-specific data, including isotopic purity and enrichment, it is imperative

to request a Certificate of Analysis (CoA) directly from the supplier.

Experimental Protocol: Quantification of
Griseofulvin in Human Plasma using LC-MS/MS with

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://pubmed.ncbi.nlm.nih.gov/17196449/
https://www.researchgate.net/publication/6605260_Electrospray_ionization_LC-MSMS_validated_method_to_quantify_griseofulvin_in_human_plasma_and_its_application_to_bioequivalence_study
https://pmc.ncbi.nlm.nih.gov/articles/PMC2701169/
https://isolife.nl/applications/internal-standards-for-food-and-nutrition/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12415183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

a Stable Isotope-Labeled Internal Standard

The following is a representative, detailed protocol for the quantitative analysis of Griseofulvin
in a biological matrix, adapted from a validated method for LC-MS/MS analysis.[5] This protocol
is intended as a template and may require optimization for specific experimental conditions and
instrumentation. The use of Griseofulvin-13C,d3 as an internal standard is crucial for
correcting matrix effects and improving the accuracy and precision of the method.

Materials and Reagents

» Griseofulvin analytical standard

e Griseofulvin-13C,d3 (Internal Standard, IS)

e Human plasma (with anticoagulant, e.g., K2-EDTA)
o Acetonitrile (HPLC grade)

e Formic acid (LC-MS grade)

o Water (LC-MS grade)

e Methanol (HPLC grade)

» Solid Phase Extraction (SPE) cartridges (e.g., C18)

Instrumentation

e High-Performance Liquid Chromatography (HPLC) system

o Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Preparation of Standard and Quality Control (QC)
Solutions

o Stock Solutions: Prepare primary stock solutions of Griseofulvin and Griseofulvin-13C,d3 in
methanol at a concentration of 1 mg/mL.
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o Working Standard Solutions: Prepare a series of working standard solutions of Griseofulvin
by serial dilution of the stock solution with a 50:50 acetonitrile/water mixture to create
calibration standards.

Internal Standard Working Solution: Prepare a working solution of Griseofulvin-13C,d3 at
an appropriate concentration (e.g., 100 ng/mL) in the same diluent.

Calibration Standards and QC Samples: Spike blank human plasma with the Griseofulvin
working standard solutions to prepare calibration standards at concentrations ranging from
approximately 20-3000 ng/mL. Prepare QC samples at low, medium, and high
concentrations in a similar manner.

Sample Preparation (Solid Phase Extraction)

e To 100 pL of plasma sample (calibration standard, QC, or unknown sample), add 25 pL of
the Griseofulvin-13C,d3 internal standard working solution.

Vortex the samples for 30 seconds.

Condition the SPE cartridges with 1 mL of methanol followed by 1 mL of water.
Load the plasma samples onto the SPE cartridges.

Wash the cartridges with 1 mL of water.

Elute the analyte and internal standard with 1 mL of acetonitrile.

Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

Reconstitute the residue in 100 pL of the mobile phase.

LC-MS/MS Conditions

e LC Column: C18 reverse-phase column (e.g., Hypersil GOLD, 50 mm x 2.1 mm, 1.9 um).

» Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in
acetonitrile.
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Flow Rate: 0.3 mL/min.

Injection Volume: 5 pL.

lonization Mode: Electrospray lonization (ESI), positive mode.

Mass Spectrometer Settings:
o Monitor the following mass transitions in Multiple Reaction Monitoring (MRM) mode:
» Griseofulvin:m/z 353.1 - 251.1 (example transition, should be optimized)

» Griseofulvin-13C,d3:m/z 357.1 - 255.1 (example transition, should be optimized
based on the exact mass and fragmentation pattern)

o Optimize ion source parameters (e.g., spray voltage, source temperature) and compound-
specific parameters (e.g., declustering potential, collision energy) for maximum signal
intensity.

Data Analysis

 Integrate the peak areas for both Griseofulvin and Griseofulvin-13C,d3.
o Calculate the peak area ratio of the analyte to the internal standard.

» Construct a calibration curve by plotting the peak area ratio against the nominal
concentration of the calibration standards using a weighted linear regression.

o Determine the concentration of Griseofulvin in the unknown samples from the calibration

curve.

Mechanism of Action and Signaling Pathway

Griseofulvin exerts its antifungal and potential anticancer effects primarily by disrupting
microtubule dynamics, which are essential for mitosis and other cellular functions.[6] It binds to
tubulin, the protein subunit of microtubules, and inhibits their polymerization. This leads to a
failure in the formation of the mitotic spindle, causing cell cycle arrest in the G2/M phase and
ultimately apoptosis in susceptible cells.[6]
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Polymerize to form

=)

Griseofulvin-13C,d3 Microtubule Polymerization Apoptosis

Inhibits
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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